2,5,8,11,14-Pentaoxahexadecan-16-oic acid
Cat. No. B1676787
CAS RN:
16024-66-1
M. Wt: 266.29 g/mol
InChI Key: DDTZAHIJJCRGFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
m-PEG5-CH2COOH is a PEG derivative containing a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media.
Scientific Research Applications
Scientific Field
- Testing: Surface tension measurements are conducted using a tensiometer. Results Summary: The compound effectively reduces surface tension, enhancing the mixing of immiscible liquids .
Drug Delivery Systems
Scientific Field
- In Vivo Testing: The nanoparticles are administered to model organisms and drug release rates are monitored. Results Summary: Nanoparticles show controlled release, improving therapeutic outcomes .
Peptide Synthesis
Scientific Field
Polymer Compounds
Scientific Field
- Characterization: Resulting polymers are characterized by gel permeation chromatography. Results Summary: Polymers produced have a narrow molecular weight distribution, indicating effective control of the polymerization process .
New Materials
Scientific Field
- Testing: Materials undergo stress tests to evaluate performance enhancements. Results Summary: Materials exhibit improved performance metrics, such as increased tensile strength .
Functional Coatings
Scientific Field
- Application: Coatings are applied to surfaces and cured under controlled conditions. Results Summary: Coatings demonstrate enhanced adhesion and resistance to environmental factors .
Solvent for Industrial Applications
Scientific Field
- Material Compatibility: Tested for compatibility with different materials and chemicals. Results Summary: Demonstrates effectiveness as a solvent without compromising material integrity .
Dye and Pigment Production
Scientific Field
- Quality Testing: Pigments are tested for color fastness and stability under various conditions. Results Summary: Results in stable pigments with desired color properties .
Medicinal Applications
Scientific Field
- Clinical Testing: Formulations are subjected to clinical trials to assess efficacy and safety. Results Summary: Shows promise in enhancing the efficacy of certain medications .
Plasticizer for PVC Plastics
Scientific Field
- Performance Testing: The plasticized materials are tested for improved flexibility and durability. Results Summary: PVC plastics exhibit enhanced properties suitable for various applications .
Bioconjugation
Scientific Field
- Analysis: The effectiveness of bioconjugation is analyzed through spectroscopy and microscopy. Results Summary: Effective in creating stable bioconjugates for research and diagnostic purposes .
PEG Hydrogel Formation
Scientific Field
- Biocompatibility Testing: Hydrogels are tested for biocompatibility and mechanical properties. Results Summary: Hydrogels formed are biocompatible and have tunable mechanical properties for various biomedical uses .
Analytical Chemistry
Scientific Field
- Analysis: The retention times and peak areas are compared to those of the sample. Results Summary: Enables precise identification and quantification of compounds in complex mixtures .
Environmental Science
Scientific Field
- Toxicity Testing: Its toxicity towards various organisms is assessed. Results Summary: Shows potential as a less harmful solvent with satisfactory biodegradation rates .
Food Industry
Scientific Field
- Sensory Evaluation: The modified food products undergo sensory evaluation for texture and taste. Results Summary: Enhances the texture and shelf-life of food products without altering taste .
Cosmetics
Scientific Field
- Clinical Testing: The cosmetic products are tested for efficacy and skin compatibility. Results Summary: Improves product performance and user satisfaction in skincare applications .
Electronics
Scientific Field
- Performance Testing: Capacitors are tested for dielectric strength and stability. Results Summary: Contributes to the miniaturization and efficiency of electronic components .
Agriculture
Scientific Field
properties
IUPAC Name |
2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22O7/c1-14-2-3-15-4-5-16-6-7-17-8-9-18-10-11(12)13/h2-10H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDTZAHIJJCRGFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCOCCOCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50166842 |
Source
|
| Record name | 2,5,8,11,14-Pentaoxahexadecan-16-oic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50166842 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5,8,11,14-Pentaoxahexadecan-16-oic acid | |
CAS RN |
16024-66-1 |
Source
|
| Record name | 3,6,9,12,15-Pentaoxahexadecanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16024-66-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5,8,11,14-Pentaoxahexadecan-16-oic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016024661 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,5,8,11,14-Pentaoxahexadecan-16-oic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50166842 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5,8,11,14-pentaoxahexadecan-16-oic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.496 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
The title compound was synthesized by a condensation method similar to that of Step A of Example 3-1 using (2-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}ethoxy)acetic acid instead of Boc-Sar-OH and 7-((S)-5-hydroxymethyl-2-oxooxazolidin-3-yl)-3-(2-trifluoromethylphenyl)-2H-isoquinolin-1-one obtained in Step B of Example 1-13 instead of 7-((R)-5-hydroxymethyl-2-oxooxazolidin-3-yl)-3-(2-trifluoromethylphenyl)-2H-isoquinolin-1-one obtained in Step B of Example 1-14. However, (2-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}ethoxy)acetic acid was synthesized by a method similar to that of Step A of Example 4-39 using tetraethylene glycol monomethyl ether instead of pentaethylene glycol monobenzyl ether.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
7-((S)-5-hydroxymethyl-2-oxooxazolidin-3-yl)-3-(2-trifluoromethylphenyl)-2H-isoquinolin-1-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
1
Citations
Activity-based protein profiling has become an attractive strategy to report on enzyme activity in the context of complex biological samples (see Chapter 1). 1, 2 An activity-based …
Number of citations: 2
scholarlypublications.universiteitleiden.nl
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